BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 5-
Bromo-2-(hydroxymethyl)phenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-(hydroxymethyl)phenol

Cat. No.: B065800

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 5-Bromo-2-(hydroxymethyl)phenol. Adherence to these procedures is critical for
ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions

5-Bromo-2-(hydroxymethyl)phenol is classified as harmful if swallowed, in contact with skin,
or if inhaled. It is known to cause skin and serious eye irritation.[1] Immediate precautions
include working in a well-ventilated area, avoiding the creation of dust, and preventing contact
with skin and eyes.[1]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 5-Bromo-2-
(hydroxymethyl)phenol.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields conforming to EN
166 (EU) or NIOSH (US). A
face shield should be worn if

there is a risk of splashing.

Protects against dust,
splashes, and vapors which
can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl, Viton, or Silver
Shield®/4H® for extended
contact). Nitrile gloves may be
suitable for incidental splash
protection but should be
promptly replaced if

contaminated.

Prevents skin contact, as the
substance is harmful and can

cause skin irritation.[2]

Body Protection

A flame-retardant lab coat, fully
buttoned, worn over long-
sleeved clothing and long
pants. Closed-toe shoes are

required.

Protects against accidental

skin exposure.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
a fume hood is not available or
if dust is generated, a NIOSH-
approved respirator with an
organic vapor cartridge and
particulate prefilters is

required.

Prevents inhalation of harmful

dust and vapors.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Bromo-2-(hydroxymethyl)phenol

and its parent compound, phenol, for reference.
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Property Value Notes
Molecular Formula C7H7BrO2 [3][4]
Molecular Weight 203.03 g/mol [3114]
Physical State Solid

Boiling Point

218.2°C at 760 mmHg

For 2-bromo-5-methyl-phenol,

a structural isomer.[1]

Acute Oral Toxicity (LD50)

317 mg/kg (Rat)

Data for Phenol.[5] Specific
data for 5-Bromo-2-
(hydroxymethyl)phenol is not

available.

Acute Dermal Toxicity (LD50)

630 mg/kg (Rabbit)

Data for Phenol.[5] Specific
data for 5-Bromo-2-
(hydroxymethyl)phenol is not
available.

OSHA PEL (Permissible

Exposure Limit)

TWA 5 ppm (19 mg/m3) [skin]

For Phenol.[2][6] No specific
PEL for 5-Bromo-2-
(hydroxymethyl)phenol has
been established.

NIOSH REL (Recommended

Exposure Limit)

TWA 5 ppm (19 mg/m3); C
15.6 ppm (60 mg/m3) [15-

minute] [skin]

For Phenol.[2][6] No specific
REL for 5-Bromo-2-
(hydroxymethyl)phenol has

been established.

TWA: Time-Weighted Average; C: Ceiling Limit.

Step-by-Step Handling and Disposal Plan

This section provides a detailed workflow for the safe handling and disposal of 5-Bromo-2-

(hydroxymethyl)phenol.

Pre-Handling Procedures
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o Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly review the most
current SDS for 5-Bromo-2-(hydroxymethyl)phenol.

» Ensure Proper Ventilation: Verify that the chemical fume hood is certified and functioning
correctly.

o Assemble Materials: Gather all necessary equipment, including PPE, spill containment
materials, and labeled waste containers.

» Designate Work Area: Clearly define the area where the chemical will be handled to prevent
cross-contamination.

Handling Protocol

o Don PPE: Put on all required personal protective equipment as specified in the table above.

» Weighing and Transfer: Conduct all weighing and transfer operations within the chemical
fume hood to minimize dust generation and inhalation exposure.

e Avoid Incompatibilities: Keep the compound away from strong oxidizing agents, strong
bases, acids, and metals.[5]

» Solution Preparation: When dissolving the solid, slowly add it to the solvent to prevent
splashing.

Spill Management

o Evacuate and Ventilate: In case of a spill, evacuate non-essential personnel and ensure the
area is well-ventilated.

o Containment: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Collection: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.

o Decontamination: Clean the spill area with an appropriate solvent, followed by soap and
water.
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Disposal Plan

o Waste Segregation: All waste contaminated with 5-Bromo-2-(hydroxymethyl)phenol,
including gloves, absorbent materials, and empty containers, must be collected in a
designated and clearly labeled hazardous waste container.

» Disposal Method: The primary recommended disposal method is incineration at a licensed
and approved hazardous waste facility.[1] Do not dispose of this chemical down the drain or
in regular trash.

» Regulatory Compliance: All disposal activities must comply with local, state, and federal
regulations for hazardous waste. Consult your institution's Environmental Health and Safety
(EHS) department for specific guidance.

Workflow Diagrams

The following diagrams illustrate the key operational workflows for handling and disposing of 5-
Bromo-2-(hydroxymethyl)phenol.
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Handling Workflow for 5-Bromo-2-(hydroxymethyl)phenol
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Caption: A flowchart illustrating the step-by-step process for safely handling 5-Bromo-2-
(hydroxymethyl)phenol.

Disposal Workflow for 5-Bromo-2-(hydroxymethyl)phenol
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Caption: A decision-making flowchart for the proper disposal of waste contaminated with 5-
Bromo-2-(hydroxymethyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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